Cas no 2783-10-0 (1,3-Hexadiene,5-methyl-)

• Product name: 1,3-Hexadiene,5-methyl-
• CAS No: 2783-10-0
• MF: C₇H₁₂
• MW: 96.17018
• CID: 240179
• PubChem ID: 5315011

1,3-Hexadiene,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexadiene,5-methyl-
• 5-METHYL-1,3-HEXADIENE
• 2-Methyl-hexa-3,5-dien
• 5-Hexenoic acid,5-methyl
• 5-Methyl-5-hexenoic acid
• 5-methylhex-5-en-1-oic acid
• 5-methyl-hex-5-enoic acid
• 5-Methyl-hex-5-ensaeure
• 5-Methyl-hexa-1,3-dien
• 5-methylhexa-1,3-diene
• 5-methyl-hexa-1,3t-diene
• (E)-5-methylhexa-1,3-diene
• (3E)-5-methylhexa-1,3-diene
• trans-5-Methyl-1,3-hexadiene
• AKOS006285917
• 2783-10-0
• ghl.PD_Mitscher_leg0.1227
• (E)-(CH3)2CHCH=CHCH=CH2
• 32763-70-5

• Inchi： InChI=1S/C7H12/c1-4-5-6-7(2)3/h4-7H,1H2,2-3H3/b6-5+
• InChI Key： HQLSCIPCIFAMOK-AATRIKPKSA-N
• SMILES： C=C/C=C/C(C)C

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.38460